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Compound of Interest

1-(2-Amino-3,5-
Compound Name:
dibromophenyl)ethanone

Cat. No.: B173223

An In-depth Technical Guide to the Safety and Handling of 1-(2-Amino-3,5-
dibromophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It
is compiled from available safety data for 1-(2-Amino-3,5-dibromophenyl)ethanone and
structurally similar compounds. Always consult the most current Safety Data Sheet (SDS) from
your supplier before handling this chemical and adhere to all institutional and regulatory safety
protocols.

Chemical Identification

1-(2-Amino-3,5-dibromophenyl)ethanone is a substituted aromatic ketone. Its structure
suggests its utility as a building block in organic and medicinal chemistry.
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Property Value

IUPAC Name 1-(2-Amino-3,5-dibromophenyl)ethanone
CAS Number 13445-89-1

Molecular Formula CsH7Br2NOJ[1]

Molecular Weight 292.96 g/mol [1]

Purity ~98%][1]

Physical Form Solid, powder

Hazard Identification and Classification

While a comprehensive GHS classification for 1-(2-Amino-3,5-dibromophenyl)ethanone is
not consistently available across all sources, data from structurally related compounds, such as
2'-Amino-5'-bromoacetophenone and other aminobromophenyl derivatives, indicate the
following potential hazards. The primary routes of exposure are inhalation, skin contact, and
eye contact.

Signal Word: Warning[2][3]
GHS Hazard Pictograms:

lwsalt text

Table 1: GHS Hazard and Precautionary Statements for Structurally Similar Compounds
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Code Statement Classification Source(s)
) Acute Toxicity, Oral
H302 Harmful if swallowed. [2][3]
(Category 4)
Harmful in contact Acute Toxicity, Dermal
H312 _ _ [2]
with skin. (Category 4)
Skin
H315 Causes skin irritation. Corrosion/Irritation [2][3]
(Category 2)
) Serious Eye
Causes serious eye o
H319 L Damage/Eye Irritation [2][3]
irritation.
(Category 2)
Acute Toxicity,
H332 Harmful if inhaled. Inhalation (Category [2]
4)
Specific Target Organ
May cause respirator Toxicity — Single
H335 e pretery Y 2113
irritation. Exposure (Category
3)
Avoid breathing
P261 dust/fume/gas/mist/va  Prevention [2][4]
pors/spray.
Wear protective
gloves/protective
P280 clothing/eye Prevention [2][3]
protection/face
protection.
IF ON SKIN: Wash
P302 + P352 with plenty of soap Response [2][4]
and water.
P304 + P340 IF INHALED: Remove  Response [2][4]
person to fresh air and
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keep comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact Response
lenses, if present and

easy to do. Continue

rinsing.

[2]14]

P312

Call a POISON
CENTER or

S Response
doctor/physician if you

feel unwell.

[2](5]

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling this compound. The following

workflow outlines the critical steps for minimizing exposure and ensuring a safe laboratory

environment.
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|
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'
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'

Manage Spills
(See Section 5.0)

i

Segregate & Dispose of
Waste According to Regulations

Emergency & Disposal

Diagram 1: Chemical Safety & Handling Workflow

Click to download full resolution via product page

Diagram 1: Logical workflow for safe chemical handling.
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Engineering Controls

e Fume Hood: All handling of 1-(2-Amino-3,5-dibromophenyl)ethanone powder should be
performed in a certified chemical fume hood to prevent inhalation of dust.[2]

o Ventilation: Ensure adequate general laboratory ventilation.[6]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[6]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for
integrity before each use. Wear a lab coat to prevent skin contact.[2]

» Respiratory Protection: If dust formation is unavoidable, a NIOSH/MSHA-approved air-
purifying respirator with an appropriate particulate filter (e.g., N95) is necessary.[7]

Hygiene Measures

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]
» Remove contaminated clothing and wash it before reuse.[6]
» Avoid ingestion and inhalation. Do not get in eyes, on skin, or on clothing.[2]

First Aid Measures

In case of exposure, seek immediate medical attention and provide the attending physician
with the Safety Data Sheet.

 Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If the
victim is not breathing, give artificial respiration.[8][9][10]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[8][10]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so.[2][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink two glasses of water. Never give anything by mouth to an unconscious
person.[10][11]

Accidental Release and Firefighting
Accidental Release Measures

Personal Precautions: Evacuate non-essential personnel. Ensure adequate ventilation and
wear appropriate PPE as described in Section 3.2. Avoid breathing dust and prevent contact
with skin and eyes.[8]

Containment and Cleaning: For a dry spill, carefully sweep or scoop up the material,
avoiding dust generation, and place it into a suitable, labeled container for disposal.[2] Do
not let the product enter drains or waterways.[8]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.
Discharge into the environment must be avoided.[8]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][11]

Specific Hazards: Thermal decomposition may produce irritating and toxic gases and vapors,
including nitrogen oxides (NOx), carbon oxides (CO, COz), and hydrogen bromide gas.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][11]

Storage and Disposal

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]
Keep away from incompatible substances such as strong oxidizing agents.
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» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste should be handled by a licensed professional

waste disposal service.

Experimental Protocol: General Handling Workflow

While specific experimental protocols involving 1-(2-Amino-3,5-dibromophenyl)ethanone are
application-dependent, the following diagram illustrates a generalized workflow for its use as a
solid reagent in a chemical synthesis, emphasizing safety at each step.
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Diagram 2: General Lab Workflow for a Solid Reagent
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Diagram 2: A generalized experimental workflow.
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Methodology:

e Preparation: All operations are to be conducted within a chemical fume hood. Assemble all
necessary glassware, reagents, and equipment.

» Weighing: Place a weighing boat on an analytical balance and tare it. Carefully add the
required amount of 1-(2-Amino-3,5-dibromophenyl)ethanone to the boat. Promptly and
securely close the main reagent container.

e Solubilization: Transfer the weighed solid to an appropriate reaction flask. Add the specified
solvent slowly to dissolve the compound, using magnetic stirring if necessary.

» Reaction: Add the resulting solution to the main reaction mixture according to the specific
synthetic protocol.

» Decontamination: Thoroughly clean all glassware and surfaces that have come into contact
with the chemical. Dispose of all contaminated materials (gloves, weighing boats, etc.) in the
designated solid hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [1-(2-Amino-3,5-dibromophenyl)ethanone safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173223#1-2-amino-3-5-dibromophenyl-ethanone-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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